molecular formula C13H20ClN B6144787 (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride CAS No. 32908-37-5

(1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride

Cat. No. B6144787
CAS RN: 32908-37-5
M. Wt: 225.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This typically includes the compound’s systematic name, molecular formula, structure, and molar mass. It may also include its appearance and odor .


Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms .


Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the conditions needed for the reactions, and the products formed .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity .

Mechanism of Action

This is typically used in the context of drugs or enzymes to describe how a molecule exerts its effect in a biological system .

Safety and Hazards

This involves understanding the risks associated with handling the compound, including toxicity, flammability, and environmental impact .

Future Directions

This involves predicting or proposing future research directions based on the current understanding of the compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride involves the reduction of cyclohexanone to cyclohexanol, followed by the reaction of cyclohexanol with phenylmagnesium bromide to form 1-phenylcyclohexanol. The final step involves the conversion of 1-phenylcyclohexanol to (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride through a reductive amination reaction with formaldehyde and ammonium chloride.", "Starting Materials": [ "Cyclohexanone", "Phenylmagnesium bromide", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Reduction of cyclohexanone to cyclohexanol using sodium borohydride in ethanol", "Step 2: Reaction of cyclohexanol with phenylmagnesium bromide in diethyl ether to form 1-phenylcyclohexanol", "Step 3: Reductive amination of 1-phenylcyclohexanol with formaldehyde and ammonium chloride in the presence of hydrochloric acid to form (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride" ] }

CAS RN

32908-37-5

Product Name

(1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride

Molecular Formula

C13H20ClN

Molecular Weight

225.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.